4-(N,N-dimethylsulfamoyl)-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[3-(furan-3-yl)-3-hydroxypropyl]benzamide
• InChI: InChI=1S/C16H20N2O5S/c1-18(2)24(21,22)14-5-3-12(4-6-14)16(20)17-9-7-15(19)13-8-10-23-11-13/h3-6,8,10-11,15,19H,7,9H2,1-2H3,(H,17,20)
• InChI Key: YBMWCRLUANCUAM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCCC(C2=COC=C2)O
• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol

Description

The compound 4-(N,N-dimethylsulfamoyl)-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide is a benzamide derivative, which is a class of compounds known for their wide range of biological activities. Benzamides are often explored for their potential applications in medicinal chemistry due to their ability to interact with various biological targets. Although the specific compound is not directly mentioned in the provided papers, the general class of benzamide derivatives is of considerable interest in drug chemistry.

Synthesis Analysis

The synthesis of benzamide derivatives can vary based on the substituents attached to the benzamide core. For instance, the synthesis of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides involves the use of 4-aminophenazone, a non-steroidal anti-inflammatory drug, as a starting material . Similarly, the synthesis of 2-hydroxy-N-(pyridin-4-yl)benzamide from salicylic acid and 4-aminopyridine under the catalysis of triethylamine demonstrates the versatility of benzamide synthesis . These methods highlight the importance of reaction conditions and catalysts in achieving high yields and specific product profiles.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is characterized by the presence of a benzoyl group attached to an amine. The structure of the compound would include a benzamide core with a dimethylsulfamoyl group and a furan-3-yl hydroxypropyl substituent. The presence of these groups would influence the compound's molecular interactions and binding affinities with biological targets. The molecular structure analysis of benzamide derivatives is crucial for understanding their potential biological applications .

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions depending on their substituents. The reactivity of these compounds can be tailored for specific biological targets. For example, the benzamide derivatives mentioned in the first paper were screened against different types of alkaline phosphatases and ecto-5'-nucleotidases, indicating their potential to bind nucleotide protein targets . The chemical reactions and interactions of these compounds with biological enzymes are essential for their potential therapeutic applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The substituents attached to the benzamide core can significantly alter these properties, affecting the compound's suitability for drug development. For instance, the synthesis process described for 2-hydroxy-N-(pyridin-4-yl)benzamide emphasizes the importance of reaction conditions in achieving a high yield of the target compound, which is a critical aspect of its physical properties . Understanding these properties is vital for the development of benzamide derivatives as pharmaceutical agents.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has explored the synthesis of complex molecules with potential biological activity. For instance, Stepanova et al. (2020) developed synthetic approaches to enaminones fused to 1,4-benzothiazin-2-one moiety, indicating the interest in molecules with complex structures for biological activity studies (Stepanova, Dmitriev, & Maslivets, 2020). Similarly, research on the synthesis of different substituted benzamides, as reported by Saeed et al. (2015), underscores the ongoing exploration of benzamide derivatives for potential biological applications (Saeed, Ejaz, Khurshid, Hassan, al-Rashida, Latif, Lecka, Sévigny, & Iqbal, 2015).

Biological Evaluation and Potential Applications

The exploration of chemical compounds for their biological activities is a significant area of research. For example, compounds synthesized through the reaction of acylpyruvic acids or furan-2,3-diones have been preliminarily assessed for antimicrobial activities and acute toxicity, highlighting the pursuit of new pharmaceutically interesting molecules (Stepanova et al., 2020). Additionally, benzamides and their derivatives have been evaluated for inhibitory potential against enzymes, suggesting potential applications in medicinal chemistry (Saeed et al., 2015).